molecular formula C14H16N4O3 B2978671 N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide CAS No. 2034443-68-8

N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

Cat. No. B2978671
CAS RN: 2034443-68-8
M. Wt: 288.307
InChI Key: IPDNNBCWHONWDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide, also known as THF-MPN, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a nicotinamide derivative that has been synthesized using a unique method, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Molecular Assemblies and Crystal Lattice Studies

Research conducted by Jarzembska et al. (2017) delves into the structural and energetic analysis of molecular assemblies involving nicotinamide, among other compounds. The study emphasizes the basic recognition patterns and crystal lattice energetic features of these assemblies, offering a foundation for understanding the interactions and properties of similar compounds, including "N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide" (Jarzembska et al., 2017).

Metabolic Pathways and Enzymatic Functions

Research on nicotinamide derivatives, including the exploration of metabolic pathways and enzymatic functions, provides insights into the biological relevance of these compounds. For example, Quinn and Greengard (1966) investigated the biosynthesis of N1-methyl-4-pyridone-3-carboxamide from N1-methylnicotinamide, elucidating an enzyme-catalyzed process. This study contributes to a broader understanding of the metabolic roles and enzymatic reactions that similar compounds, such as "N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide", may undergo (Quinn & Greengard, 1966).

Drug Discovery and Chemical Synthesis

The synthesis and characterization of new compounds with potential pharmacological applications are crucial areas of research. Patel and Shaikh (2010) focused on the creation of new 4-Thiazolidinones of nicotinic acid, demonstrating the chemical synthesis process and evaluating the biological activity of these compounds. This research path is relevant for understanding how "N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide" can be synthesized and potentially applied in medicinal chemistry (Patel & Shaikh, 2010).

Corrosion Inhibition

Chakravarthy, Mohana, and Kumar (2014) explored the corrosion inhibition effect and adsorption behavior of nicotinamide derivatives on mild steel in hydrochloric acid solution. This research highlights the potential application of "N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide" in materials science, specifically in the development of corrosion inhibitors for industrial applications (Chakravarthy, Mohana, & Kumar, 2014).

properties

IUPAC Name

N-(1-methylpyrazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N4O3/c1-18-8-11(7-16-18)17-14(19)10-2-3-13(15-6-10)21-12-4-5-20-9-12/h2-3,6-8,12H,4-5,9H2,1H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPDNNBCWHONWDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)NC(=O)C2=CN=C(C=C2)OC3CCOC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.